molecular formula C9H15NO3 B8761161 Ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate

Ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate

Cat. No.: B8761161
M. Wt: 185.22 g/mol
InChI Key: MZEOOTBCIMYLSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H15NO3

Molecular Weight

185.22 g/mol

IUPAC Name

ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate

InChI

InChI=1S/C9H15NO3/c1-2-12-8(11)7-6-9(13-10-7)4-3-5-9/h7,10H,2-6H2,1H3

InChI Key

MZEOOTBCIMYLSX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CC2(CCC2)ON1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of crude 5-oxa-6-aza-spiro[3.4]oct-6-ene-7-carboxylic acid ethyl ester (7.5 g, <40.9 mmol) in tetrahydrofuran (270 mL) at 0° C. was slowly added a solution of borane-dimethyl sulfide complex (10 M in THF, 16.4 mL, 164 mmol). The reaction was allowed to warm to room temperature overnight then recooled to 0° C., and quenched by the careful addition of water. The mixture was diluted with ethyl acetate, washed with water and brine, dried (MgSO4), and concentrated to yield a large amount of white solids. These solids were thoroughly triturated three times with dichloromethane (150 mL). The combined dichloromethane washings were concentrated and the resulting oil was purified by flash chromatography to yield 5-oxa-6-aza-spiro[3.4]octane-7-carboxylic acid ethyl ester (1.08 g, 29% over 2 steps). 1H-NMR: 400 MHz, (CDCl3) δ: 8.01-7.95 (br, 1H), 4.39-4.28 (m, 2H), 4.18-4.10 (m, 1H), 2.80-2.75 (m, 1H), 2.62-2.49 (m, 2H), 2.37-2.29 (m, 1H), 2.25-2.17 (m, 1H), 2.13-1.95 (m, 1H), 1.88-1.79 (m, 1H), 1.68-1.56 (m, 1H), 1.34 (t, J=7.1 Hz, 3H) ppm.
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
16.4 mL
Type
reactant
Reaction Step One
Quantity
270 mL
Type
solvent
Reaction Step One

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